molecular formula C11H16ClN3OS B12953793 2-(4-methylthiophen-2-yl)-1,5,6,7,8,8a-hexahydroimidazo[1,5-a]pyrazin-3-one;hydrochloride

2-(4-methylthiophen-2-yl)-1,5,6,7,8,8a-hexahydroimidazo[1,5-a]pyrazin-3-one;hydrochloride

Cat. No.: B12953793
M. Wt: 273.78 g/mol
InChI Key: ORNKYOONFSAQSI-UHFFFAOYSA-N
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Description

  • The compound’s systematic name is quite a mouthful, so let’s break it down. It consists of two main parts:

      Core Structure: The core structure is an , which is a bicyclic heterocycle containing both an imidazole ring and a pyrazinone ring.

      Substituent: The substituent attached to the imidazole ring is .

  • The compound is often encountered as its hydrochloride salt.
  • It exhibits interesting pharmacological properties, making it relevant for further exploration.
  • Preparation Methods

      Synthetic Routes: One practical method involves a one-pot synthesis using 2-hydrazinopyridine and substituted aromatic aldehydes.

      Reaction Conditions: The reaction proceeds under mild conditions, avoiding harsh reagents or extreme temperatures.

      Industrial Production: While specific industrial production methods are not widely documented, laboratory-scale synthesis provides a starting point for further optimization.

  • Chemical Reactions Analysis

      Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

      Common Reagents and Conditions:

      Major Products: The specific products depend on the reaction conditions and substituents. For example, reduction may yield a corresponding amine.

  • Scientific Research Applications

      Chemistry: The compound’s unique structure makes it valuable for designing novel heterocyclic compounds.

      Biology: It could serve as a scaffold for drug discovery, targeting specific receptors or enzymes.

      Medicine: Research may explore its potential as an anticancer agent or other therapeutic applications.

      Industry: Its synthetic versatility could find applications in fine chemicals or materials.

  • Mechanism of Action

      Targets: The compound likely interacts with cellular proteins, possibly kinases or receptors.

      Pathways: Further studies are needed to elucidate the precise pathways affected by this compound.

  • Comparison with Similar Compounds

      Uniqueness: Its combination of imidazole and pyrazinone rings sets it apart.

      Similar Compounds: While I don’t have a specific list, related compounds include other imidazo[1,5-a]pyrazinones and heterocycles.

    Properties

    Molecular Formula

    C11H16ClN3OS

    Molecular Weight

    273.78 g/mol

    IUPAC Name

    2-(4-methylthiophen-2-yl)-1,5,6,7,8,8a-hexahydroimidazo[1,5-a]pyrazin-3-one;hydrochloride

    InChI

    InChI=1S/C11H15N3OS.ClH/c1-8-4-10(16-7-8)14-6-9-5-12-2-3-13(9)11(14)15;/h4,7,9,12H,2-3,5-6H2,1H3;1H

    InChI Key

    ORNKYOONFSAQSI-UHFFFAOYSA-N

    Canonical SMILES

    CC1=CSC(=C1)N2CC3CNCCN3C2=O.Cl

    Origin of Product

    United States

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